Cas no 1122-05-0 (3-Methyl-4-nitroisoxazole)

3-Methyl-4-nitroisoxazole is a nitro-substituted isoxazole derivative characterized by its heterocyclic structure, which incorporates both nitrogen and oxygen atoms within a five-membered ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and isoxazole functional groups contribute to its reactivity, enabling applications in nucleophilic substitution and cyclization reactions. The compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features make it a valuable precursor for synthesizing biologically active molecules, including potential antimicrobial and anti-inflammatory agents. Proper safety precautions should be observed due to its nitro group, which may pose reactivity hazards.
3-Methyl-4-nitroisoxazole structure
3-Methyl-4-nitroisoxazole structure
Product Name:3-Methyl-4-nitroisoxazole
CAS No:1122-05-0
MF:C4H4N2O3
MW:128.08616065979
CID:894527
PubChem ID:13804274
Update Time:2025-06-09

3-Methyl-4-nitroisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-nitroisoxazole
    • 3-methyl-4-nitro-1,2-oxazole
    • isoxazole, 3-methyl-4-nitro- (7ci,8ci,9ci)
    • AKOS006372246
    • Isoxazole, 3-methyl-4-nitro-
    • DTXSID70549976
    • DB-287727
    • SCHEMBL5779334
    • 1122-05-0
    • Inchi: 1S/C4H4N2O3/c1-3-4(6(7)8)2-9-5-3/h2H,1H3
    • InChI Key: DGKVNRDVQUPXHS-UHFFFAOYSA-N
    • SMILES: O1C=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 128.02222
  • Monoisotopic Mass: 128.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.17

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